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Compound of Interest

Compound Name: DL-Tyrosine-13C9,15N

Cat. No.: B1435250

Essential Safety and Handling Guide for DL-
Tyrosine-13C9,15N

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of DL-Tyrosine-13C9,15N. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices and build
confidence in chemical handling.

Hazard Assessment and Personal Protective
Equipment

DL-Tyrosine-13C9,15N is classified as a substance that can cause skin irritation, serious eye
irritation, and potential respiratory irritation.[1][2] Adherence to the following personal protective
equipment (PPE) guidelines is mandatory to mitigate exposure risks.

Table 1: GHS Hazard Classification for DL-Tyrosine-13C9,15N

Hazard Class Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation
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Source: Cayman Chemical Safety Data Sheet[1], Guidechem[2]

A tiered approach to PPE is recommended based on the specific handling procedure. The
following table outlines the minimum required PPE for various laboratory operations involving
DL-Tyrosine-13C9,15N.

Table 2: Recommended Personal Protective Equipment (PPE)

. Eye and Face Hand Respiratory Protective

Operation . . . .
Protection Protection Protection Clothing

General

] Safety glasses o Not generally

Handling and o ) Nitrile gloves } Laboratory coat
with side shields required

Storage

Weighing and _ _

. ] Chemical splash o N95 respirator

Aliguoting Nitrile gloves Laboratory coat
goggles mask

(powder form)

Solution ) Not required if

_ Chemical splash o _

Preparation and Nitrile gloves handled in a Laboratory coat
goggles

Use fume hood
Chemical splash Heavy-duty nitrile ] Chemical-

) NO95 respirator _
Spill Cleanup goggles and face  or butyl rubber ‘ resistant apron
mas

shield gloves or coveralls

Source: Sigma-Aldrich, General Laboratory Safety Guidelines[3][4][5][6][7]

Operational Protocols: From Receipt to
Experimentation

A systematic workflow ensures both safety and experimental integrity. The following protocols
provide step-by-step guidance for the handling of DL-Tyrosine-13C9,15N.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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 Verification: Confirm that the product name and CAS number (202407-26-9) on the label
match the order specifications.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. The container should be tightly sealed.

Weighing and Solution Preparation

This procedure should be performed in a designated area, preferably within a chemical fume
hood or a ventilated balance enclosure, to minimize inhalation of the powder.

Don PPE: Before handling the compound, put on the appropriate PPE as specified in Table 2
for "Weighing and Aliquoting."

o Prepare Workspace: Clean the weighing area and the spatula with an appropriate solvent
(e.g., 70% ethanol) and allow it to dry completely.

o Tare Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

» Dispense Compound: Carefully dispense the desired amount of DL-Tyrosine-13C9,15N into
the weighing vessel. Avoid creating dust.

o Record Weight: Accurately record the weight of the compound.

e Prepare Solution: In a chemical fume hood, add the desired solvent to the vessel containing
the weighed compound. Gently swirl or vortex to dissolve.

o Clean Up: After use, clean the spatula and the weighing area thoroughly. Dispose of any
contaminated wipes as outlined in the disposal plan.

Disposal Plan

As a stable isotope-labeled amino acid, DL-Tyrosine-13C9,15N is not considered radioactive
and does not typically require specialized disposal procedures beyond those for standard non-
hazardous chemical waste.[8] However, it is imperative to adhere to local and institutional
regulations.

Chemical Waste

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1435250?utm_src=pdf-body
https://www.benchchem.com/product/b1435250?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Agueous Solutions: Non-hazardous, water-soluble solutions of DL-Tyrosine-13C9,15N can
generally be disposed of down the sanitary sewer with copious amounts of water.[9][10]
Always check with your institution's Environmental Health and Safety (EHS) department for
specific guidelines.

e Solid Waste: Unused or expired solid DL-Tyrosine-13C9,15N should be collected in a
designated, labeled waste container for non-hazardous chemical waste.

o Contaminated Materials: Iltems such as gloves, weigh boats, and pipette tips that are
contaminated with DL-Tyrosine-13C9,15N can typically be disposed of in the regular
laboratory trash, provided they are not contaminated with any other hazardous materials.[11]

Spill Cleanup

In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.
o Don PPE: Wear the appropriate PPE for spill cleanup as detailed in Table 2.

o Contain Spill: For solid spills, gently cover the powder with a damp paper towel to avoid
generating dust. For liquid spills, use an appropriate absorbent material.

o Clean Area: Carefully collect the spilled material and contaminated absorbents and place
them in a sealed container for disposal. Clean the spill area with soap and water.

» Dispose of Waste: Dispose of the sealed container with the spill cleanup materials as non-
hazardous solid waste, following institutional guidelines.

Safe Handling and Disposal Workflow

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of DL-Tyrosine-13C9,15N.
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Workflow for DL-Tyrosine-13C9,15N Handling and Disposal
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Caption: A flowchart illustrating the key stages of handling and disposal for DL-Tyrosine-
13C9,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1435250?utm_src=pdf-body
https://www.benchchem.com/product/b1435250?utm_src=pdf-body
https://www.benchchem.com/product/b1435250?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/31256m.pdf
https://www.guidechem.com/encyclopedia/kr/l-4-hydroxyphenylalanine-13c9--dic2982859.html
https://www.pps-essentials.co.uk/blog/ensuring-safety-the-importance-of-ppe-for-handling-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://resources.duralabel.com/articles/choosing-ppe-to-protect-against-poisons-in-the-workplace
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b1435250#personal-protective-equipment-for-handling-dl-tyrosine-13c9-15n
https://www.benchchem.com/product/b1435250#personal-protective-equipment-for-handling-dl-tyrosine-13c9-15n
https://www.benchchem.com/product/b1435250#personal-protective-equipment-for-handling-dl-tyrosine-13c9-15n
https://www.benchchem.com/product/b1435250#personal-protective-equipment-for-handling-dl-tyrosine-13c9-15n
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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